Cas no 2172447-54-8 (4-(6-cyclopropylpyridin-3-yl)benzamide)

• Product Name: 4-(6-cyclopropylpyridin-3-yl)benzamide
• CAS No: 2172447-54-8
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 6003904
• PubChem ID: 165565386
• Update Time: 2025-06-15

4-(6-cyclopropylpyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(6-cyclopropyl-3-pyridinyl)-
• 4-(6-cyclopropylpyridin-3-yl)benzamide
• 2172447-54-8
• EN300-1586517

• Inchi： 1S/C15H14N2O/c16-15(18)12-5-1-10(2-6-12)13-7-8-14(17-9-13)11-3-4-11/h1-2,5-9,11H,3-4H2,(H2,16,18)
• InChI Key： UMULYRZZZCGZRQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(C2=CC=C(C3CC3)N=C2)C=C1

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 449.0±40.0 °C(Predicted)
• pka: 15.69±0.50(Predicted)

Additional information on 4-(6-cyclopropylpyridin-3-yl)benzamide

Comprehensive Overview of 4-(6-cyclopropylpyridin-3-yl)benzamide (CAS No. 2172447-54-8): Properties, Applications, and Research Insights

4-(6-cyclopropylpyridin-3-yl)benzamide (CAS No. 2172447-54-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyclopropyl-substituted pyridine ring linked to a benzamide moiety, which contributes to its potential bioactivity. Researchers are particularly interested in its role as a kinase inhibitor or ligand for targeted therapies, aligning with current trends in precision medicine and drug discovery.

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The synthesis of 4-(6-cyclopropylpyridin-3-yl)benzamide typically involves multi-step organic reactions, including cross-coupling and amide bond formation. These methods are frequently discussed in forums on green chemistry, reflecting broader concerns about sustainable synthesis. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to verify purity, a topic often queried in search engines by quality control professionals.

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